4-(bromomethyl)-2-ethyl-1-methylbenzene
Overview
Description
4-(Bromomethyl)-2-ethyl-1-methylbenzene, also known as 2-ethyl-4-bromomethyl-1-methylbenzene, is an aromatic compound belonging to the class of organic compounds known as alkylbenzenes. It is a colorless, volatile liquid with a pungent odor, and is used as an intermediate in the production of dyes, pharmaceuticals, and other organic compounds. It is also used as an industrial solvent, and has been studied for its potential applications in biochemistry and physiological effects.
Scientific Research Applications
4-(Bromomethyl)-2-ethyl-1-methylbenzene has been studied for its potential applications in biochemistry and physiological effects. It has been used in the synthesis of various pharmaceuticals, such as the anti-inflammatory drug ibuprofen, as well as other organic compounds. In addition, it has been studied for its potential applications in the field of drug delivery systems, as it has been shown to be a potential carrier molecule for the delivery of therapeutic agents. It has also been studied for its potential applications in the field of nanotechnology, as it has been shown to be an effective surfactant for the formation of nanostructures.
Mechanism of Action
The mechanism of action of 4-(bromomethyl)-2-ethyl-1-methylbenzene is not fully understood. However, it is believed that the compound acts as an electron donor, allowing it to interact with other molecules and form new bonds. This process is known as electron transfer, and is responsible for the compound’s ability to act as an intermediate in the synthesis of various organic compounds. In addition, it is believed that the compound is able to interact with other molecules in the body, such as proteins, and modulate their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(bromomethyl)-2-ethyl-1-methylbenzene are not fully understood. However, it has been shown to have an effect on the activity of certain enzymes, such as those involved in the metabolism of drugs and other organic compounds. In addition, the compound has been shown to have an effect on the activity of certain proteins, such as those involved in the regulation of cellular processes. Furthermore, the compound has been shown to have an effect on the expression of certain genes, such as those involved in the regulation of metabolism.
Advantages and Limitations for Lab Experiments
The use of 4-(bromomethyl)-2-ethyl-1-methylbenzene in laboratory experiments has several advantages and limitations. One advantage is that it is relatively easy to synthesize and handle, making it well suited for use in a variety of laboratory experiments. In addition, the compound is relatively stable and non-toxic, making it safe to use in the laboratory. However, there are some limitations to its use, such as its low solubility in water and its tendency to react with other compounds.
Future Directions
There are several potential future directions for the use of 4-(bromomethyl)-2-ethyl-1-methylbenzene. One potential direction is to further explore its potential applications in the field of drug delivery systems, as it has been shown to be a potential carrier for the delivery of therapeutic agents. Another potential direction is to explore its potential applications in the field of nanotechnology, as it has been shown to be an effective surfactant for the formation of nanostructures. Additionally, further research could be conducted to explore its potential effects on the expression of certain genes and its potential interactions with other molecules in the body.
Synthesis Methods
The synthesis of 4-(bromomethyl)-2-ethyl-1-methylbenzene can be achieved using a two-step process. The first step involves the reaction of 2-ethyl-1-methylbenzene with bromine in the presence of a catalyst, such as zinc chloride, to form 4-(bromomethyl)-2-ethyl-1-methylbenzeneomomethyl-1-methylbenzene. The second step involves the reduction of the bromide group to the corresponding bromomethyl group using a reducing agent such as sodium borohydride. This two-step process is the most commonly used method for the synthesis of 4-(bromomethyl)-2-ethyl-1-methylbenzene.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(bromomethyl)-2-ethyl-1-methylbenzene involves the bromination of 2-ethyl-1-methylbenzene followed by the reaction of the resulting product with formaldehyde.", "Starting Materials": [ "2-ethyl-1-methylbenzene", "Bromine", "Sulfuric acid", "Formaldehyde", "Sodium hydroxide" ], "Reaction": [ "Step 1: Bromination of 2-ethyl-1-methylbenzene using bromine and sulfuric acid to yield 4-bromo-2-ethyl-1-methylbenzene", "Step 2: Treatment of 4-bromo-2-ethyl-1-methylbenzene with formaldehyde and sodium hydroxide to yield 4-(bromomethyl)-2-ethyl-1-methylbenzene" ] } | |
CAS RN |
2167907-85-7 |
Product Name |
4-(bromomethyl)-2-ethyl-1-methylbenzene |
Molecular Formula |
C10H13Br |
Molecular Weight |
213.1 |
Purity |
95 |
Origin of Product |
United States |
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